Cas no 61696-85-3 (1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-methyl-)

• Product Name: 1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-methyl-
• CAS No: 61696-85-3
• MF: C₁₉H₂₀O₃
• MW: 296.360305786133
• CID: 469593
• PubChem ID: 12296067
• Update Time: 2025-04-19

1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2-[(3,4-dimethoxyphenyl)methyl]-2,3-dihydro-3-methyl-
• 2-[(3,4-dimethoxyphenyl)methyl]-3-methyl-2,3-dihydroinden-1-one
• DTXSID00485550
• 61696-85-3

• Inchi： 1S/C19H20O3/c1-12-14-6-4-5-7-15(14)19(20)16(12)10-13-8-9-17(21-2)18(11-13)22-3/h4-9,11-12,16H,10H2,1-3H3
• InChI Key： DFJOSPYNMVZNOU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C)C1CC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 296.1413
• Monoisotopic Mass: 296.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53